Cas no 1806731-55-4 (4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1806731-55-4
• MF: C₈H₆F₄INO₂
• MW: 351.036828517914
• CID: 4835404
• Update Time: 2025-06-12

4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO2/c1-15-5-3-14-7(16-8(10,11)12)6(13)4(5)2-9/h3H,2H2,1H3
• InChI Key： BUTRPTXHMDSAHP-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1CF)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806731-55-4)

4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806731-55-4) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique structural features, including a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, which collectively enhance its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery and crop protection, aligning with the growing demand for novel bioactive molecules.

The compound's CAS number 1806731-55-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure is optimized for interactions with biological targets, making it a candidate for medicinal chemistry projects. Recent studies highlight its potential in addressing antibiotic resistance and pest control challenges, topics that dominate scientific discourse. For instance, the trifluoromethoxy group is known to improve metabolic stability, a property highly sought after in next-generation pharmaceuticals.

In the context of sustainable chemistry, 4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine exemplifies the shift toward halogenated compounds with reduced environmental persistence. Its iodo substituent facilitates selective cross-coupling reactions, a feature leveraged in catalysis research. This aligns with the broader industry trend of green synthesis, where efficiency and minimal waste are prioritized. Laboratories worldwide are investigating its role in polymer science and material engineering, further expanding its applicability.

The compound's nomenclature, including long-tail keywords like "fluoromethyl pyridine derivatives" and "trifluoromethoxy-substituted heterocycles," reflects its niche yet expanding relevance. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and stability, addressing common queries about quality control in fine chemicals. As the scientific community seeks alternatives to traditional reagents, this compound's versatility positions it as a valuable asset in high-throughput screening and combinatorial chemistry.

From an SEO perspective, this content targets high-traffic search terms like "applications of iodinated pyridines" and "fluoromethyl group in drug design," bridging the gap between academic research and industrial demand. The compound's synthetic pathways and scalability are frequently discussed in forums, underscoring the need for detailed technical resources. By integrating these user-centric queries, this overview not only enhances readability but also serves as a reference for professionals navigating cutting-edge chemical innovations.

In summary, 4-(Fluoromethyl)-3-iodo-5-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1806731-55-4) represents a convergence of structural ingenuity and practical utility. Its role in advancing life sciences and material development continues to evolve, driven by interdisciplinary collaboration and technological advancements. As research progresses, this compound is poised to contribute to breakthroughs in precision medicine and sustainable agriculture, cementing its status as a cornerstone of modern chemistry.